Cas no 10380-20-8 (Chromate(1-),bis(benzenamine)tetrakis(thiocyanato-kN)-, ammonium (9CI))

• Product Name: Chromate(1-),bis(benzenamine)tetrakis(thiocyanato-kN)-, ammonium (9CI)
• CAS No: 10380-20-8
• MF: C₁₆H₁₈CrN₇S₄
• MW: 488.617117404938
• CID: 173081
• PubChem ID: 82598
• Update Time: 2025-05-20

Chromate(1-),bis(benzenamine)tetrakis(thiocyanato-kN)-, ammonium (9CI) Chemical and Physical Properties

Names and Identifiers

• Chromate(1-),bis(benzenamine)tetrakis(thiocyanato-kN)-, ammonium (9CI)
• AMMONIUM RHODANILATE
• RHODANILIC ACID AMMONIUM SALT
• ammoniumtetraisothiocyanatobis(aniline)chromate(iii)
• bis(aniline)tetrakis(isothiocyanato)-chromate(1-ammonium
• bis(benzenamine)tetrakis(thiocyanato-n)-chromate(1-ammonium
• Chromate(1-), bis(benzenamine)tetrakis(thiocyanato-N)-, ammonium
• azanium;aniline;chromium(3+);tetrathiocyanate
• Rhodanilic acid, ammonium salt
• Chromate(1-), bis(aniline)tetrakis(isothiocyanato)-, ammonium
• 10380-20-8
• Ammonium tetraisothiocyanatobis(aniline)chromate(III)

• Inchi： 1S/2C6H7N.4CHNS.Cr.H3N/c2*7-6-4-2-1-3-5-6;4*2-1-3;;/h2*1-5H,7H2;4*3H;;1H3/q;;;;;;+3;/p-3
• InChI Key： JHUMLPKPKQLKBG-UHFFFAOYSA-K
• SMILES： [Cr+3].[S-]C#N.[S-]C#N.[S-]C#N.[S-]C#N.NC1C=CC=CC=1.NC1C=CC=CC=1.[NH4+]

Computed Properties

• Exact Mass: 487.99100
• Monoisotopic Mass: 487.991158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 0
• Complexity: 77.4
• Covalently-Bonded Unit Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 152Ų

Experimental Properties

• PSA: 229.84000
• LogP: 6.29020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on Chromate(1-),bis(benzenamine)tetrakis(thiocyanato-kN)-, ammonium (9CI)

Chromate(1-), bis(benzenamine) tetrakis(thiocyanato-kN)-, ammonium (9CI)

The compound with CAS No. 10380-20-8, commonly referred to as Chromate(1-), bis(benzenamine) tetrakis(thiocyanato-kN)-, ammonium (9CI), is a complex inorganic compound with significant applications in various scientific and industrial fields. This compound is a derivative of chromic acid, specifically its ammonium salt, and exhibits unique chemical properties due to its structure and functional groups.

Chromate(1-) is a well-known oxyanion of chromium(VI), and its derivatives have been extensively studied for their catalytic, oxidative, and coordination properties. The presence of benzenamine groups in this compound introduces additional complexity to its structure, as these groups can act as ligands or participate in various chemical reactions. The thiocyanato-kN groups further enhance the compound's reactivity and versatility in different chemical environments.

Recent studies have highlighted the potential of Chromate(1-), bis(benzenamine) tetrakis(thiocyanato-kN)-, ammonium (9CI) in the field of catalysis. Researchers have demonstrated that this compound can serve as an efficient catalyst in oxidation reactions, particularly in the conversion of alcohols to ketones or aldehydes under mild conditions. Its ability to stabilize transition metal centers makes it a promising candidate for heterogeneous catalysis applications.

In addition to its catalytic properties, this compound has shown remarkable stability under high-temperature conditions, making it suitable for use in high-temperature chemical processes. Its thermal stability is attributed to the strong coordination bonds formed between the chromium center and the surrounding ligands, including the benzenamine and thiocyanato-kN groups.

Another area where Chromate(1-), bis(benzenamine) tetrakis(thiocyanato-kN)-, ammonium (9CI) has gained attention is in the field of materials science. Scientists have explored its potential as a precursor for synthesizing novel materials with tailored properties. For instance, its use in the synthesis of chromium-based nanoparticles has opened new avenues for developing advanced materials with applications in electronics and energy storage.

The compound's structure also lends itself to applications in analytical chemistry, where it can be used as a selective reagent for detecting specific ions or compounds in solution. Its ability to form stable complexes with metal ions makes it a valuable tool in trace metal analysis and environmental monitoring.

From an environmental perspective, understanding the behavior of Chromate(1-), bis(benzenamine) tetrakis(thiocyanato-kN)-, ammonium (9CI) in natural systems is crucial due to its potential impact on ecosystems. Recent research has focused on its degradation pathways and toxicity profiles, providing insights into how it interacts with biological systems and environmental matrices.

In conclusion, Chromate(1-), bis(benzenamine) tetrakis(thiocyanato-kN)-, ammonium (9CI) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in its synthesis and characterization techniques, continue to expand its utility in both academic research and industrial processes.